Cas no 2229310-89-6 (4-2-(dimethylamino)-5-fluorophenylbutan-2-ol)

• Product Name: 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol
• CAS No: 2229310-89-6
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 6402997
• PubChem ID: 165782541
• Update Time: 2025-06-28

4-2-(dimethylamino)-5-fluorophenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol
• 4-[2-(dimethylamino)-5-fluorophenyl]butan-2-ol
• 2229310-89-6
• EN300-1757521

• Inchi： 1S/C12H18FNO/c1-9(15)4-5-10-8-11(13)6-7-12(10)14(2)3/h6-9,15H,4-5H2,1-3H3
• InChI Key： SLNWIJIDJYKZAT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCC(C)O)N(C)C

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol

Chemical Profile of 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol (CAS No. 2229310-89-6)

4-2-(dimethylamino)-5-fluorophenylbutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229310-89-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit potential applications in medicinal chemistry, particularly in the development of bioactive agents. The presence of both a fluorine substituent and a dimethylamino group in its molecular framework suggests that it may possess significant pharmacological activity, making it a subject of interest for researchers exploring novel therapeutic strategies.

The molecular structure of 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol consists of a butan-2-ol backbone substituted with a phenyl ring at the 5-position and a dimethylamino group at the 2-position of the phenyl ring. The fluorine atom at the 5-position of the phenyl ring is a key feature, as fluorine substitution often enhances metabolic stability and binding affinity in drug candidates. This structural motif is commonly found in biologically active molecules, where fluorine atoms contribute to improved pharmacokinetic properties and enhanced receptor interactions.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their broad spectrum of biological activities. The combination of a dimethylamino group and a fluorine substituent in 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol suggests potential applications in the synthesis of central nervous system (CNS) drugs, where such structural features are often associated with favorable pharmacological profiles. Additionally, the butan-2-ol moiety may contribute to solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol is its potential as a building block for more complex drug molecules. Researchers have been exploring its utility in generating novel analogs with enhanced therapeutic efficacy and reduced side effects. The dimethylamino group, in particular, is known for its ability to modulate receptor activity, making it a valuable component in the design of drugs targeting neurological disorders. Furthermore, the fluorine atom can serve as a handle for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The synthesis of 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine substituent often necessitates specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or halogen exchange processes. These synthetic approaches are critical for achieving the desired molecular architecture while maintaining functional group integrity.

Recent advancements in computational chemistry have also played a significant role in understanding the pharmacological potential of 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol. Molecular modeling studies have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects, thereby guiding experimental design and optimizing drug candidates for clinical development.

The compound's structural features make it an attractive candidate for further investigation in various therapeutic areas. For instance, its ability to modulate neurotransmitter activity suggests potential applications in treating conditions such as depression, anxiety, and cognitive disorders. Additionally, the fluorine atom's influence on metabolic stability could make it a valuable component in designing drugs with extended half-lives, reducing the need for frequent dosing.

In conclusion, 4-2-(dimethylamino)-5-fluorophenylbutan-2-ol (CAS No. 2229310-89-6) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural composition and demonstrated pharmacological relevance position it as a key intermediate in the development of novel bioactive agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic domains.